Cas no 1434142-27-4 (tert-butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate)

• Product Name: tert-butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate
• CAS No: 1434142-27-4
• MF: C₁₂H₁₈FNO₂
• MW: 227.275227069855
• CID: 4604478
• Update Time: 2025-11-02

tert-butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-BOC-3-ETHYNYL-3-FLUOROPIPERIDINE
• tert-Butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-ethynyl-3-fluoro-, 1,1-dimethylethyl ester
• tert-butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate

• Inchi： 1S/C12H18FNO2/c1-5-12(13)7-6-8-14(9-12)10(15)16-11(2,3)4/h1H,6-9H2,2-4H3
• InChI Key： CRNKNHLMSHAVMY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(C#C)(F)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on tert-butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate

Exploring the Versatile Applications of tert-butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate (CAS No. 1434142-27-4) in Modern Chemistry

tert-butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate (CAS No. 1434142-27-4) is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluoropiperidine backbone and ethynyl functional group, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural features make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in tert-butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate can be attributed to its role in addressing contemporary challenges in drug design, such as improving blood-brain barrier (BBB) penetration and enhancing metabolic stability. Researchers are increasingly leveraging its fluorine-substituted piperidine moiety to fine-tune the pharmacokinetic properties of potential drug candidates. This aligns with the current trend in pharmaceutical R&D, where fluorinated compounds are gaining prominence due to their ability to modulate biological activity and improve drug efficacy.

From a synthetic chemistry perspective, tert-butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate offers remarkable versatility. The presence of both ethynyl and tert-butoxycarbonyl (Boc) protecting groups enables diverse chemical transformations, making it a preferred choice for click chemistry applications and peptide coupling reactions. This adaptability has positioned the compound as a key player in the development of targeted drug delivery systems and bioconjugation strategies, which are hot topics in current biomedical research.

The pharmaceutical industry's focus on neurodegenerative diseases and psychiatric disorders has further elevated the importance of 1434142-27-4. Recent studies suggest that derivatives of this compound show promise in addressing Alzheimer's disease and Parkinson's disease by modulating neurotransmitter systems. This connection to pressing global health concerns makes tert-butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate particularly relevant in today's research landscape, where scientists are actively searching for novel neuromodulators and cognitive enhancers.

In the realm of green chemistry, tert-butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate has emerged as a subject of interest due to its potential for atom-economical synthesis. Researchers are exploring sustainable methods for its production, aligning with the pharmaceutical industry's push toward environmentally friendly manufacturing processes. This aspect resonates with current discussions about sustainable drug development and green pharmaceuticals, which are increasingly important to both scientists and environmentally conscious consumers.

The analytical characterization of tert-butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate presents interesting challenges and opportunities for spectroscopic techniques. The compound's unique 19F NMR signature and distinct infrared absorption patterns make it an excellent subject for structure-activity relationship (SAR) studies. These analytical aspects are particularly relevant given the current emphasis on quality by design (QbD) in pharmaceutical manufacturing and the growing use of advanced analytical technologies in compound characterization.

Looking toward future applications, tert-butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate shows promise in the emerging field of proteolysis targeting chimeras (PROTACs). Its structural features could potentially be harnessed to develop novel E3 ligase binders, which are currently a major focus in targeted protein degradation research. This connection to cutting-edge therapeutic modalities ensures that 1434142-27-4 will remain a compound of significant interest in the coming years.

From a commercial perspective, the demand for tert-butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate continues to grow, driven by its applications in contract research organizations (CROs) and pharmaceutical development. Suppliers are increasingly offering this compound with various custom synthesis options and scale-up capabilities, responding to the needs of researchers working on preclinical development and lead optimization. This market dynamic reflects the compound's established position as a valuable tool in modern drug discovery pipelines.

In conclusion, tert-butyl 3-ethynyl-3-fluoropiperidine-1-carboxylate (CAS No. 1434142-27-4) represents a fascinating intersection of medicinal chemistry, drug discovery, and pharmaceutical innovation. Its unique structural features and versatile applications position it as a compound of continuing importance in addressing some of the most pressing challenges in healthcare and therapeutic development. As research progresses, we can anticipate even more innovative uses for this remarkable molecule in the years to come.